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Compound of Interest

Compound Name: Alpertine

Cat. No.: B1662706 Get Quote

Alpertine is an investigational antipsychotic drug that was never marketed.[1] Structurally, it is

classified as a substituted tryptamine and a piperazinylethylindole.[1] It belongs to the "pertine"

group of compounds, which also includes drugs like milipertine, oxypertine, and solypertine.[1]

Mechanism of Action:
The precise mechanism of action of Alpertine is not well-established. Its structural similarity to

other pertine compounds, such as oxypertine, suggests a potential interaction with serotonin 5-

HT2 and dopamine D2 receptors.[1] Oxypertine has demonstrated high affinity for these

receptors and acts as a catecholamine depleting agent.[1] However, initial animal studies with

Alpertine did not show the expected antagonism of behaviors induced by a serotonin receptor

agonist (tryptamine) and a dopamine receptor agonist (apomorphine), unlike other drugs in its

class. This finding suggests that Alpertine's pharmacological profile may differ from that of its

structural relatives.

To provide a comprehensive comparison guide as requested, please specify "[Compound X]"

and the "[disease] model" of interest. This information is necessary to conduct a targeted

search for relevant experimental data and protocols to build a meaningful comparison.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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